Trafermin
Overview
Description
Trafermin, also known as recombinant human basic fibroblast growth factor (rhbFGF), is a recombinant form of human basic fibroblast growth factor (bFGF). It is marketed in Japan under the brand name Fiblast as a topical spray for the treatment of skin ulcers .
Synthesis Analysis
Trafermin is a recombinant form of human basic fibroblast growth factor (bFGF). It was developed for patients with decubitus ulcers and skin ulcers. After several clinical trials and extensive research and development focusing on rhbFGF for tissue regeneration, Kaken Pharmaceutical successfully launched Fiblast .properties
CAS RN |
131094-16-1 |
|---|---|
Product Name |
Trafermin |
Molecular Formula |
C18H22O2 |
Molecular Weight |
0 |
synonyms |
Trafermin |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-methyl-3-(propionylamino)phenyl]nicotinamide](/img/structure/B1179704.png)
![4-methyl-N-[4-methyl-3-(propionylamino)phenyl]benzamide](/img/structure/B1179717.png)
![4-[(4-Isopropoxybenzyl)amino]-4-oxobutanoic acid](/img/structure/B1179718.png)